Cas no 123174-58-3 (N,N'-bis(2,6-Diisopropylphenyl)-1,6,7,12-tetraphenoxy-3,4,9,10-perylenetetracarboxylic Diimide)

• Product Name: N,N'-bis(2,6-Diisopropylphenyl)-1,6,7,12-tetraphenoxy-3,4,9,10-perylenetetracarboxylic Diimide
• CAS No: 123174-58-3
• Molecular Formula: C₇₂H₅₈N₂O₈
• Molecular Weight: 1079.2395
• MDL: MFCD21608638
• CID: 2200518
• PubChem ID: 253661970

N,N'-bis(2,6-Diisopropylphenyl)-1,6,7,12-tetraphenoxy-3,4,9,10-perylenetetracarboxylic Diimide Properties

Names and Identifiers

• ROT 300
• Perylene Red
• N,N'-Bis(2,6-diisopropylphenyl)-1,6,7,12-tetraphenoxy-3,4,9,10-perylenetetracarboxylic Diimide
• 1,6,7,12-Tetraphenoxy-N,N'-bis(2,6-diisopropylphenyl)-3,4,9,10-penylenedicaroximide
• Anthra(2,1,9-def:6,5,10-d'E'f')diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-bis(2,6-bis(1-methylethyl)phenyl)-5,6,12,13-tetraphenoxy
• Basf ROT 300
• KF-856
• Lumogen Red 300
• N,N'-Bis(2,6-diisopropylphenyl)-1,6,7,12-tetraphenoxyperylene-3,4:9,10-tetracarboxdiimide
• ROT-300
• UNII-1283KGS16D
• 1283KGS16D
• MFCD21608638
• AS-82426
• ROT 300; N,N'-Bis(2,6-diisopropylphenyl)-1,6,7,12-tetraphenoxy-3,4,9,10-perylenetetracarboxylic Diimide
• 2,9-Bis(2,6-diisopropylphenyl)-5,6,12,13-tetraphenoxyanthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone
• CS-0145907
• T70160
• N,N'-Bis(2,6-diisopropylphenyl)-1,6,7,12-tetraphenoxy-
• Anthra(2,1,9-def:6,5,10-d'E'f')diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2,9-bis(2,6-bis(1-methylethyl)phenyl)-5,6,12,13-tetraphenoxy-
• 7,18-bis[2,6-di(propan-2-yl)phenyl]-11,14,22,26-tetraphenoxy-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(22),2(26),3,5(25),9,11,13,15,20,23-decaene-6,8,17,19-tetrone
• SCHEMBL902459
• 123174-58-3
• B4394
• Q27251387
• N,N''-Bis(2,6-diisopropylphenyl)-1,6,7,12-tetraphenoxy-3,4,9,10-perylenetetracarboxylicDiimide
• ZZSIDSMUTXFKNS-UHFFFAOYSA-N
• AKOS030525211

• MDL： MFCD21608638
• InChIKey： ZZSIDSMUTXFKNS-UHFFFAOYSA-N
• Inchi： 1S/C72H58N2O8/c1-39(2)47-31-21-32-48(40(3)4)67(47)73-69(75)51-35-55(79-43-23-13-9-14-24-43)61-63-57(81-45-27-17-11-18-28-45)37-53-60-54(72(78)74(71(53)77)68-49(41(5)6)33-22-34-50(68)42(7)8)38-58(82-46-29-19-12-20-30-46)64(66(60)63)62-56(80-44-25-15-10-16-26-44)36-52(70(73)76)59(51)65(61)62/h9-42H,1-8H3
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C2C(N(C3C(=C([H])C([H])=C([H])C=3C([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])C(C3=C([H])C(=C4C5=C(C([H])=C6C(N(C7C(=C([H])C([H])=C([H])C=7C([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])C(C7=C([H])C(=C(C=1C4=C23)C5=C76)OC1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O)OC1C([H])=C([H])C([H])=C([H])C=1[H])OC1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O

Computed Properties

• Exact Mass: 1078.42000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 14
• Monoisotopic Mass: 1078.41931681g/mol
• Heavy Atom Count: 82
• Complexity: 1940
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 17.4
• Topological Polar Surface Area: 112

Experimental Properties

• LogP: 17.60420
• PSA: 115.06000
• λmax: 577(CH2Cl2)(lit.)
• Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr)